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Compound of Interest

Compound Name: meso-Hydrobenzoin

Cat. No.: B1201251

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of
meso-hydrobenzoin. The information is curated for professionals in research, scientific, and
drug development fields, with a focus on delivering precise, actionable data and
methodologies.

Core Physical Properties

meso-Hydrobenzoin, a diastereomer of hydrobenzoin, is an achiral molecule due to a center
of symmetry. Its physical characteristics are crucial for its application in synthesis and as a
chiral resolving agent.

Data Summary

The quantitative physical properties of meso-hydrobenzoin are summarized in the table below
for easy reference and comparison.
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Physical Property Value Units

Melting Point 136 - 139 °C

Boiling Point 373 °C at 760 mmHg
Density 1.193 g/lcm3[1]
Solubility in Ethanol 25 mg/mL
Solubility in Water Insoluble

Solubility in Hot Alcohol Soluble

Solubility in Chloroform Soluble

Spectroscopic Data

Spectroscopic analysis is fundamental to the structural elucidation and purity assessment of
meso-hydrobenzoin.

Infrared (IR) Spectroscopy

The IR spectrum of meso-hydrobenzoin is characterized by the absence of a carbonyl (C=0)
stretch and the presence of a prominent hydroxyl (O-H) stretching band.

Wavenumber (cm~—?) Assighment

~3380 O-H stretch (broad)

~3060, 3030 C-H stretch (aromatic)

~2880 C-H stretch (aliphatic)

~1600, 1490, 1450 C=C stretch (aromatic ring)
~1060 C-O stretch (secondary alcohol)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of
meso-hydrobenzoin.
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Chemical Shift (3)

Multiplicity Integration Assignment
Ppm
) Aromatic protons (Ar-
~7.2-7.4 Multiplet 10H
H)
_ Methine protons (CH-
~4.7 Singlet 2H
OH)
~2.4 Singlet 2H Hydroxyl protons (OH)
Chemical Shift (6) ppm Assignment
~140 Quaternary aromatic carbon (C-ipso)
~128 Aromatic carbons (CH)
~127 Aromatic carbons (CH)
~126 Aromatic carbons (CH)
~79 Methine carbon (CH-OH)

Experimental Protocols

Detailed methodologies for determining the key physical properties of meso-hydrobenzoin are
provided below. These protocols are based on standard laboratory practices.

Determination of Melting Point

Principle: The melting point of a crystalline solid is a physical property that can be used for
identification and to assess purity. A pure substance typically melts over a narrow temperature
range.

Apparatus:
e Melting point apparatus (e.g., Mel-Temp or similar)

e Capillary tubes (sealed at one end)

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1201251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Mortar and pestle

Spatula

Procedure:

Ensure the meso-hydrobenzoin sample is dry and finely powdered. If necessary, grind the
crystals using a mortar and pestle.

Pack a small amount of the powdered sample into the open end of a capillary tube to a
height of 2-3 mm.

Compact the sample at the bottom of the tube by tapping the sealed end on a hard surface
or by dropping it through a long glass tube.

Place the capillary tube into the heating block of the melting point apparatus.

Set the heating rate to a rapid setting initially to determine an approximate melting range.
Allow the apparatus to cool below the approximate melting point.

Prepare a new capillary tube with the sample.

Set the heating rate to 1-2 °C per minute and begin heating.

Record the temperature at which the first liquid appears (T1) and the temperature at which
the entire sample has melted (T2). The melting point range is T1 - Tz.

Determination of Solubility

Principle: Solubility is the property of a solid, liquid, or gaseous chemical substance called

solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Apparatus:

Test tubes and rack

Vortex mixer or stirring rods
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o Graduated cylinders or pipettes

e Analytical balance

Procedure for Qualitative Solubility:

o Place approximately 10 mg of meso-hydrobenzoin into a clean, dry test tube.

e Add 1 mL of the solvent to be tested (e.g., water, ethanol, chloroform) to the test tube.

o Agitate the mixture vigorously for 1-2 minutes using a vortex mixer or by stirring with a clean
glass rod.

o Observe the mixture. If the solid completely dissolves, it is considered soluble. If it remains
undissolved, it is insoluble. If it partially dissolves, it is sparingly soluble.

e For solvents in which the substance is insoluble at room temperature, gently heat the mixture
in a water bath to observe solubility at elevated temperatures.

Procedure for Quantitative Solubility (e.g., in Ethanol):

o Prepare a saturated solution of meso-hydrobenzoin in ethanol at a specific temperature by
adding an excess of the solid to a known volume of the solvent.

 Stir the mixture for a prolonged period to ensure equilibrium is reached.

 Allow the undissolved solid to settle.

o Carefully withdraw a known volume of the clear supernatant.

» Evaporate the solvent from the withdrawn sample and weigh the remaining solid residue.

o Calculate the solubility in mg/mL.

Determination of Density

Principle: Density is the mass of a substance per unit volume. For a solid, it can be determined
by measuring its mass and the volume it displaces in a non-reactive liquid in which it is
insoluble.
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Apparatus:

e Analytical balance

o Graduated cylinder

e Aliquid in which meso-hydrobenzoin is insoluble (e.g., water)

Procedure (Volume Displacement Method):

Weigh a sample of dry meso-hydrobenzoin crystals using an analytical balance and record
the mass (m).

 Fill a graduated cylinder with a known volume of water (V1) and record the volume. Ensure
the volume is sufficient to fully submerge the crystals.

o Carefully add the weighed meso-hydrobenzoin crystals to the graduated cylinder, ensuring
no water splashes out.

o Gently tap the cylinder to dislodge any air bubbles adhering to the crystals.
o Record the new volume of the water and the submerged crystals (V2).

e The volume of the meso-hydrobenzoin sample is V = V2 - V1.

o Calculate the density (p) using the formula: p=m/ V.

Visualizations
Characterization Workflow

The following diagram illustrates a logical workflow for the physical and spectroscopic
characterization of a sample suspected to be meso-hydrobenzoin.
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Physical Characterization
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Caption: Workflow for the Characterization of meso-Hydrobenzoin.

Purity Assessment Logic

This diagram outlines the logical process for assessing the purity of a meso-hydrobenzoin
sample based on its melting point.
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Caption: Logic for Purity Assessment via Melting Point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of meso-Hydrobenzoin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201251#physical-properties-of-meso-hydrobenzoin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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